N-(5-chloro-2-methoxyphenyl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H14ClN3O2/c1-3-17-7-6-10(16-17)13(18)15-11-8-9(14)4-5-12(11)19-2/h4-8H,3H2,1-2H3,(H,15,18)
• InChI Key: JCSDAAZVSFHHGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-ethyl-1H-pyrazole-3-carboxamide, commonly known as CAY10566, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by scientists at Cayman Chemical in 2009, and since then, it has been used in numerous studies to investigate various biological processes.

Mechanism of Action

CAY10566 works by binding to the active site of the target enzyme and inhibiting its activity. It has been shown to be a potent and selective inhibitor of FAAH and MAGL, with IC50 values in the low nanomolar range. Its mechanism of action has been extensively studied and well understood.
Biochemical and Physiological Effects:
CAY10566 has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of endocannabinoids in the brain, which can have analgesic and anti-inflammatory effects. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CAY10566 in lab experiments is its potency and selectivity. It has been shown to be a highly effective inhibitor of FAAH and MAGL, with minimal off-target effects. However, one limitation of using CAY10566 is its relatively high cost, which can be a barrier for some researchers.

Future Directions

There are many potential future directions for research on CAY10566. One area of interest is its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and chronic pain. Another area of interest is its effects on the endocannabinoid system and its potential role in regulating other physiological processes. Further research is needed to fully understand the potential of CAY10566 and its applications in scientific research and medicine.

Synthesis Methods

The synthesis of CAY10566 involves several steps, starting with the reaction of 5-chloro-2-methoxyaniline with ethyl 2-oxo-4-phenylbutyrate to form an intermediate product. This intermediate is then reacted with hydrazine hydrate to form the final product, CAY10566. The synthesis method has been well documented in scientific literature and has been successfully replicated by many researchers.

Scientific Research Applications

CAY10566 has been used in various scientific research studies to investigate its mechanism of action and its effects on different biological processes. It has been shown to inhibit the activity of several enzymes, including fatty acid amide hydrolase (FAAH), which is involved in the regulation of endocannabinoid signaling, and monoacylglycerol lipase (MAGL), which is involved in the degradation of endocannabinoids.